Cas no 2070015-14-2 (Atovaquone D4)

• Product Name: Atovaquone D4
• CAS No: 2070015-14-2
• MF: C₂₂H₁₉ClO₃
• MW: 370.862112283707
• CID: 4745239
• Update Time: 2025-05-21

Atovaquone D4 Chemical and Physical Properties

Names and Identifiers

• Atovaquone D4
• 2-[trans-4-(4-chlorophenyl)cyclohexyl]-3-hydroxy-1,4-naphthalenedione-5,6,7,8-d4

• Inchi： 1S/C22H19ClO3/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)17-3-1-2-4-18(17)21(25)22(19)26/h1-4,9-13,15,24H,5-8H2/i1D,2D,3D,4D
• InChI Key： BSJMWHQBCZFXBR-RHQRLBAQSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C2C(C(C3C([2H])=C([2H])C([2H])=C([2H])C=3C=2O)=O)=O)CC1

Computed Properties

• Exact Mass: 370.1273791 g/mol
• Monoisotopic Mass: 370.1273791 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54.4
• Molecular Weight: 370.9

Additional information on Atovaquone D4

Atovaquone D4: A Comprehensive Guide to the Deuterated Antimalarial Compound

Atovaquone D4 (CAS No. 2070015-14-2) is a deuterium-labeled analog of the well-known antimalarial drug Atovaquone. This stable isotope-labeled compound has gained significant attention in pharmaceutical research due to its unique properties and applications in drug metabolism studies. As the demand for precise analytical methods grows, Atovaquone D4 serves as an invaluable internal standard in LC-MS/MS analysis, particularly in therapeutic drug monitoring and pharmacokinetic research.

The deuterium substitution in Atovaquone D4 (where four hydrogen atoms are replaced with deuterium) provides distinct advantages in mass spectrometry applications. Researchers frequently search for "deuterated drug standards" and "isotope-labeled pharmaceuticals" as these compounds enable more accurate quantification while minimizing matrix effects. The growing interest in precision medicine and personalized dosing has further increased the relevance of compounds like Atovaquone D4 in modern pharmaceutical research.

From a chemical perspective, Atovaquone D4 maintains the same pharmacological activity as its non-deuterated counterpart while offering improved analytical characteristics. The compound's molecular structure features a naphthoquinone core with a deuterium-labeled side chain, which is crucial for its mechanism of action as a mitochondrial electron transport inhibitor. This property makes it particularly effective against Plasmodium species, the parasites responsible for malaria.

The application of Atovaquone D4 extends beyond malaria research. Recent studies have explored its potential in treating Babesiosis and Toxoplasmosis, with many researchers investigating "Atovaquone mechanism of action" and "Atovaquone resistance mechanisms". The deuterated form provides crucial insights into drug metabolism pathways, addressing common search queries like "how does Atovaquone work in the body" and "Atovaquone pharmacokinetics".

In the pharmaceutical market, Atovaquone D4 represents part of the growing stable isotope-labeled compounds market, which is projected to expand significantly due to increasing demand for bioanalytical standards. Quality-conscious researchers often search for "high purity Atovaquone standards" and "certified reference materials", emphasizing the need for reliable sources of this compound. The deuterium labeling ensures minimal interference with biological systems while providing the necessary mass shift for accurate detection.

From a synthetic chemistry standpoint, the production of Atovaquone D4 requires specialized deuterium incorporation techniques, often involving catalyzed hydrogen-deuterium exchange reactions. This process answers frequent queries about "how to synthesize deuterated drugs" and "methods for isotope labeling". The compound's stability under various storage conditions makes it particularly valuable for long-term research projects and clinical studies.

The analytical applications of Atovaquone D4 are particularly relevant in the context of combination therapies. Many researchers studying "Atovaquone-Proguanil interactions" or "antimalarial drug combinations" utilize the deuterated form to distinguish between parent drug and metabolites. This addresses common search terms like "malaria treatment protocols" and "antiparasitic drug monitoring", reflecting real-world clinical concerns.

Recent advancements in tropical disease research have highlighted the importance of compounds like Atovaquone D4. With climate change expanding the geographic range of malaria vectors, queries about "new malaria treatments" and "drug-resistant malaria solutions" have increased significantly. The deuterated compound plays a crucial role in developing more effective treatment regimens and understanding drug resistance patterns.

Quality control aspects of Atovaquone D4 are frequently searched topics, including "HPLC methods for Atovaquone" and "validation of deuterated standards". The compound typically shows excellent chromatographic behavior and mass spectrometric detection characteristics, making it ideal for method development and validation in regulated laboratories.

From a regulatory perspective, Atovaquone D4 meets the requirements for use in GLP-compliant studies and clinical trial support. Researchers often inquire about "FDA-approved malaria drugs" and "antiparasitic drug development", areas where the deuterated form provides essential analytical support. The compound's well-characterized properties make it valuable for submissions to regulatory agencies worldwide.

The future outlook for Atovaquone D4 appears promising, particularly with growing interest in neglected tropical diseases and global health initiatives. As pharmaceutical companies invest more in antiparasitic drug development, the demand for high-quality analytical standards like Atovaquone D4 will likely increase. This aligns with current search trends focusing on "innovative malaria solutions" and "next-generation antiparasitics".

In conclusion, Atovaquone D4 (CAS No. 2070015-14-2) represents a critical tool in modern pharmaceutical research and tropical disease treatment. Its unique properties as a deuterium-labeled standard address numerous analytical challenges while supporting advancements in malaria therapeutics and parasitic disease management. As research continues to evolve, this specialized compound will undoubtedly play an increasingly important role in developing more effective treatments for parasitic infections worldwide.